Cas no 19339-61-8 (2-(3,4-Dimethoxyphenyl)-2-oxoethyl thiocyanate)

• Product Name: 2-(3,4-Dimethoxyphenyl)-2-oxoethyl thiocyanate
• CAS No: 19339-61-8
• MF: C₁₁H₁₁NO₃S
• MW: 237.274941682816
• CID: 3083400
• PubChem ID: 596635
• Update Time: 2025-06-30

2-(3,4-Dimethoxyphenyl)-2-oxoethyl thiocyanate Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-Dimethoxyphenyl)-2-thiocyanatoethanone
• EU-0086151
• SCHEMBL12349862
• Oprea1_398946
• TimTec1_004624
• 2-(3,4-Dimethoxyphenyl)-2-oxoethyl thiocyanate
• ALBB-023100
• thiocyanic acid, 2-(3,4-dimethoxyphenyl)-2-oxoethyl ester
• [2-(3,4-dimethoxyphenyl)-2-oxoethyl] thiocyanate
• STK734292
• BDBM50076743
• HMS2621P24
• 2-(3,4-Dimethoxyphenyl)-2-oxoethyl thiocyanate #
• CS-0324075
• AKOS001745938
• AG-205/40775912
• 19339-61-8
• HMS1547C04
• 2-(cyanosulfanyl)-1-(3,4-dimethoxyphenyl)ethan-1-one
• SMR000271660
• CHEMBL1527610
• WAIJFLLFDYMRFP-UHFFFAOYSA-N
• MLS000677495

• Inchi： 1S/C11H11NO3S/c1-14-10-4-3-8(5-11(10)15-2)9(13)6-16-7-12/h3-5H,6H2,1-2H3
• InChI Key： WAIJFLLFDYMRFP-UHFFFAOYSA-N
• SMILES： S(C#N)CC(C1C=CC(=C(C=1)OC)OC)=O

Computed Properties

• Exact Mass: 237.04596439Da
• Monoisotopic Mass: 237.04596439Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(3,4-Dimethoxyphenyl)-2-oxoethyl thiocyanate

Introduction to 2-(3,4-Dimethoxyphenyl)-2-oxoethyl thiocyanate (CAS No. 19339-61-8)

2-(3,4-Dimethoxyphenyl)-2-oxoethyl thiocyanate, identified by the Chemical Abstracts Service Number (CAS No.) 19339-61-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of thiocyanate esters, which are widely recognized for their versatile applications in medicinal chemistry and synthetic organic transformations. The presence of both dimethoxyphenyl and thiocyanate functional groups imparts unique reactivity and potential biological activity, making it a subject of interest for researchers exploring novel therapeutic agents.

The molecular structure of 2-(3,4-Dimethoxyphenyl)-2-oxoethyl thiocyanate consists of a benzene ring substituted with two methoxy groups at the 3 and 4 positions, linked to an ethylidene group that carries a carbonyl functionality and a thiocyanate moiety. This arrangement contributes to its reactivity in various chemical reactions, including nucleophilic substitution, condensation reactions, and coupling processes. The dimethoxyphenyl group enhances electronic delocalization, influencing the compound's interaction with biological targets, while the thiocyanate group provides a site for further functionalization or participation in coordination chemistry.

In recent years, there has been growing interest in thiocyanate-containing compounds due to their reported pharmacological properties. Studies have suggested that derivatives of thiocyanates may exhibit antimicrobial, anti-inflammatory, and even anticancer activities. The 2-(3,4-Dimethoxyphenyl)-2-oxoethyl thiocyanate structure presents an intriguing scaffold for medicinal chemists to explore these potential applications. Researchers have been investigating how modifications around the benzene ring and the thiocyanate group can modulate biological activity, aiming to develop more effective and selective drug candidates.

One of the key areas where this compound has shown promise is in the synthesis of bioactive molecules. The thiocyanate moiety can be readily converted into other functional groups such as carbamates or sulfonamides through controlled reactions, enabling the construction of complex molecular architectures. This flexibility makes 2-(3,4-Dimethoxyphenyl)-2-oxoethyl thiocyanate a valuable intermediate in multi-step synthetic routes targeting specific biological pathways. For instance, its incorporation into heterocyclic frameworks has been explored as a strategy to enhance binding affinity to protein targets or improve metabolic stability.

The pharmaceutical industry has also been keen on exploring the therapeutic potential of compounds with aromatic rings substituted by electron-donating groups like methoxy. The dimethoxyphenyl moiety in 2-(3,4-Dimethoxyphenyl)-2-oxoethyl thiocyanate contributes to its lipophilicity and ability to interact with hydrophobic pockets in biological macromolecules. This characteristic is particularly relevant in drug design, where optimizing solubility and membrane permeability is crucial for achieving desired pharmacokinetic profiles. Recent computational studies have predicted that derivatives of this compound may exhibit favorable interactions with enzymes involved in metabolic diseases or neurodegenerative disorders.

Synthetic methodologies for preparing 2-(3,4-Dimethoxyphenyl)-2-oxoethyl thiocyanate have been refined over time to ensure high yield and purity. Traditional approaches often involve the reaction of 3,4-dimethoxybenzaldehyde with ethyl cyanoacetate followed by conversion of the resulting intermediate into the desired thiocyanate ester. Advances in catalytic systems have enabled more efficient and sustainable synthetic routes, reducing waste generation and improving atom economy. These developments align with broader trends in green chemistry aimed at minimizing environmental impact while maintaining high chemical performance.

The role of computational chemistry in studying 2-(3,4-Dimethoxyphenyl)-2-oxoethyl thiocyanate cannot be overstated. Molecular modeling techniques have allowed researchers to predict binding modes and affinity for various biological targets with remarkable accuracy. These predictions guide experimental efforts by highlighting key structural features that should be retained or modified to enhance activity. Furthermore, quantum mechanical calculations have provided insights into reaction mechanisms involving this compound, aiding in the design of optimized synthetic protocols.

In conclusion,2-(3,4-Dimethoxyphenyl)-2-oxoethyl thiocyanate (CAS No. 19339-61-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutic agents with potential applications across multiple disease areas. As synthetic methods continue to evolve and computational tools become more sophisticated,dimethoxyphenyl-thiocyanate esters like this one are likely to play an increasingly important role in drug discovery efforts worldwide.